Cas no 35376-72-8 (3-benzyl-1,1-dimethylurea)

3-benzyl-1,1-dimethylurea structure
3-benzyl-1,1-dimethylurea structure
Product Name:3-benzyl-1,1-dimethylurea
CAS No:35376-72-8
MF:C10H14N2O
MW:178.230962276459
CID:920269
PubChem ID:297278
Update Time:2025-04-19

3-benzyl-1,1-dimethylurea Chemical and Physical Properties

Names and Identifiers

    • 3-benzyl-1,1-dimethylurea
    • (dimethylamino)-N-benzylcarboxamide
    • AC1L6RE8
    • N-(dimethylcarbamoyl)benzylamine
    • N,N-Dimethyl-N'-benzylharnstoff
    • N'-Benzyl-N,N-dimethyl-harnstoff
    • N'-benzyl-N,N-dimethylurea
    • N'-benzyl-N,N-dimethyl-urea
    • NSC168377
    • STK204567
    • SureCN1134867
    • SCHEMBL1134867
    • AKOS002948155
    • NSC-168377
    • 35376-72-8
    • 1-BENZYL-3,3-DIMETHYLUREA
    • DTXSID70304926
    • Inchi: 1S/C10H14N2O/c1-12(2)10(13)11-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,11,13)
    • InChI Key: QJYLGBWWVUPNEY-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.11072
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
  • LogP: 1.84870

3-benzyl-1,1-dimethylurea Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd